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Compound of Interest

Compound Name: 2-Hydroxyethyl acetate

CAS No.: 65071-98-9

Cat. No.: B7771454

Get Quote

An In-depth Technical Guide to 2-Hydroxyethyl Acetate: Properties, Synthesis, and

Applications

Introduction
2-Hydroxyethyl acetate, also known as ethylene glycol monoacetate, is a bifunctional organic

molecule featuring both a primary hydroxyl and an ester functional group.[1] This unique

structural arrangement confers distinct solvency characteristics and establishes it as a versatile

intermediate in organic synthesis.[1] Its physical state is that of an almost odorless, clear,

colorless liquid.[2][3] This guide offers a comprehensive technical overview of its chemical

properties, synthesis, characterization, applications, and safety protocols, designed for

researchers, scientists, and professionals in drug development and chemical manufacturing.

Part 1: Chemical Identity and Physicochemical
Properties
Accurate identification is the foundation of all chemical research and application. 2-
Hydroxyethyl acetate is unambiguously defined by its molecular structure and a set of unique
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identifiers. The molecule is the monoester of ethylene glycol and acetic acid, comprising a two-

carbon backbone with a hydroxyl group at one terminus and an acetate group at the other.[1]

Core Identifiers
A summary of the essential identification parameters for 2-Hydroxyethyl acetate is provided

below.

Identifier Value Source(s)

IUPAC Name 2-hydroxyethyl acetate [2]

Molecular Formula C₄H₈O₃ [2][3][4]

Molecular Weight 104.10 g/mol [2][5]

CAS Number 542-59-6 [2][3][6]

Synonyms

Ethylene glycol monoacetate,

2-Acetoxyethanol, Glycol

monoacetate, β-Hydroxyethyl

acetate

[2][6][7][8]

SMILES CC(=O)OCCO [2][5]

InChI Key
HXDLWJWIAHWIKI-

UHFFFAOYSA-N
[2][9]

Chemical Structure
The structural formula of 2-Hydroxyethyl acetate is visualized below.

Caption: Chemical structure of 2-Hydroxyethyl acetate.

Physicochemical Properties
The utility of 2-Hydroxyethyl acetate in various applications is dictated by its physical and

chemical properties. It is fully miscible with water and also soluble in many common organic

solvents.[3][6]
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Property Value Source(s)

Appearance Clear, colorless liquid [2][3][10]

Boiling Point 182 °C [4][6]

Density 1.11 g/cm³ (at 20 °C) [4][6]

Flash Point 102 °C [4][6]

Refractive Index (n20/D) 1.42 [3][4]

Water Solubility Completely miscible [4][6][10]

Solubility
Soluble in alcohol, ether,

benzene, toluene
[3][10]

Part 2: Synthesis and Quality Control
Fischer Esterification: The Primary Synthetic Route
The most prevalent method for synthesizing 2-Hydroxyethyl acetate is the Fischer

esterification of ethylene glycol with acetic acid.[1] This reaction is an acid-catalyzed process

that exists in equilibrium.

Mechanism Insight: The reaction is initiated by the protonation of the carbonyl oxygen on acetic

acid by a strong acid catalyst (e.g., H₂SO₄). This step increases the electrophilicity of the

carbonyl carbon, making it highly susceptible to nucleophilic attack from one of the hydroxyl

groups of ethylene glycol. A tetrahedral intermediate is formed, which then eliminates a

molecule of water to yield the protonated ester. Deprotonation gives the final product, 2-
Hydroxyethyl acetate. The process is reversible, and the removal of water is crucial to drive

the equilibrium toward the product side. It is important to control the stoichiometry of the

reactants, as a subsequent esterification can occur at the remaining hydroxyl group, leading to

the formation of ethylene glycol diacetate as a byproduct.[1]

Experimental Protocol: Laboratory-Scale Synthesis
This protocol describes a self-validating workflow where the final product's identity and purity

are confirmed through spectroscopic analysis.
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Materials:

Ethylene glycol

Glacial acetic acid

Concentrated sulfuric acid (catalyst)

Saturated sodium bicarbonate solution

Anhydrous potassium carbonate (K₂CO₃) for drying[3][10]

Standard laboratory glassware for reflux and distillation

Workflow:
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Reaction Setup

Synthesis

Work-up & Purification

Validation

1. Charge reactor with
ethylene glycol and acetic acid.

2. Add catalytic amount
of conc. H₂SO₄.

3. Heat mixture to reflux
(monitor reaction progress).

4. Cool mixture and neutralize
with NaHCO₃ solution.

5. Separate organic layer.

6. Dry organic layer
over anhydrous K₂CO₃.

7. Purify by fractional
distillation under reduced pressure.

8. Characterize product using
¹H NMR, IR Spectroscopy.

Click to download full resolution via product page

Caption: Experimental workflow for synthesis and validation.
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Detailed Steps:

Reaction: In a round-bottom flask equipped with a reflux condenser, combine ethylene glycol

and a molar excess of glacial acetic acid.

Catalysis: Slowly add a catalytic amount of concentrated sulfuric acid while stirring.

Reflux: Heat the mixture to reflux for several hours. The reaction can be monitored by

techniques like thin-layer chromatography (TLC) or gas chromatography (GC).

Neutralization: After cooling to room temperature, carefully neutralize the excess acid by

washing the reaction mixture with a saturated solution of sodium bicarbonate until

effervescence ceases.

Extraction & Drying: Separate the organic layer and dry it over anhydrous potassium

carbonate.[10] Calcium chloride should be avoided as it can form adducts with the alcohol.

Purification: Purify the crude product by fractional distillation under reduced pressure to

obtain pure 2-Hydroxyethyl acetate.

Part 3: Spectroscopic Profile
Structural confirmation and purity assessment are critical. Spectroscopic data provides a

definitive fingerprint for the molecule.

¹H NMR Spectroscopy: The proton NMR spectrum provides unambiguous structural

information. Key expected signals include a singlet around 2.1 ppm corresponding to the

three protons of the acetyl group (CH₃), two triplets between 3.7 and 4.2 ppm for the two

methylene groups (-CH₂-CH₂-), and a broad singlet for the hydroxyl proton (-OH), whose

chemical shift is dependent on concentration and solvent.[9]

Infrared (IR) Spectroscopy: IR analysis confirms the presence of the key functional groups.

The spectrum will exhibit a strong, sharp absorption band around 1740 cm⁻¹ characteristic of

the ester carbonyl (C=O) stretch. A broad absorption band will also be present in the region

of 3400-3500 cm⁻¹, corresponding to the O-H stretch of the hydroxyl group.[2]

Part 4: Industrial and Research Applications
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The dual functionality of 2-Hydroxyethyl acetate makes it a valuable compound in various

fields.

Solvent Applications: It serves as an effective solvent for a range of materials including

nitrocellulose, cellulose acetate, and camphor.[3][10] Its low volatility and high solvency

make it suitable for use in lacquers, enamels, and dyes.

Chemical Intermediate: With both a nucleophilic hydroxyl group and an electrophilic ester

carbonyl carbon (after protonation), it is a versatile building block in organic synthesis. It can

participate in reactions such as transesterification, further esterification, and etherification.

Cosmetics: The compound and its derivatives, such as Laneth-10 acetate, are used in

cosmetic formulations.[2]

Part 5: Safety and Handling
Understanding the hazards and proper handling procedures is paramount for safe laboratory

and industrial use.

Hazard Identification
2-Hydroxyethyl acetate is classified as a substance that causes serious eye damage and may

cause skin, respiratory, and digestive tract irritation.[6][8][11]

GHS Pictogram(s) Hazard Statement(s)
Precautionary
Statement(s)

Corrosion
H318: Causes serious eye

damage.

P280: Wear eye

protection/face protection.[6]

[11]

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[6]
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Handling and Storage Protocols
Ventilation: Always handle in a well-ventilated area or under a chemical fume hood to keep

airborne concentrations low.[8][11]

Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles, and

a lab coat.[11] Face shields are recommended when handling larger quantities.

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances such as strong oxidizing materials.[8][10]

First Aid: In case of eye contact, immediately flush with plenty of water for at least 15

minutes and seek immediate medical attention.[8] For skin contact, wash off with soap and

plenty of water.[11]

Conclusion
2-Hydroxyethyl acetate is a fundamentally important organic compound with a well-

characterized profile. Its unique bifunctional nature underpins its widespread use as both a

solvent and a synthetic intermediate. A thorough understanding of its properties, synthesis via

Fischer esterification, and strict adherence to safety protocols are essential for its effective and

safe application in research and industry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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